![molecular formula C23H18ClN3O2 B2592860 N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-naphthamide CAS No. 921532-50-5](/img/structure/B2592860.png)
N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-naphthamide
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Overview
Description
A compound’s description often includes its IUPAC name, common names, structural formula, and molecular weight. It may also include the type of compound it is (e.g., organic, inorganic, polymer, etc.) and its role or use (e.g., solvent, reagent, drug, etc.) .
Synthesis Analysis
This involves detailing the methods and steps used to synthesize the compound. It may include the starting materials, reagents, catalysts, reaction conditions (temperature, pressure, etc.), and the overall reaction mechanism .Molecular Structure Analysis
This involves determining the compound’s molecular structure using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry .Chemical Reactions Analysis
This involves studying the compound’s reactivity. It includes identifying the types of reactions the compound undergoes, the conditions under which these reactions occur, and the products formed .Physical And Chemical Properties Analysis
This involves determining properties like melting point, boiling point, solubility, density, refractive index, and specific rotation. Chemical properties might include acidity or basicity, reactivity with other compounds, and stability .Scientific Research Applications
Tyrosinase Inhibition and Melanogenesis Regulation
This compound has been studied for its potential as a tyrosinase inhibitor . Tyrosinase is a key enzyme in melanogenesis, the process that controls pigmentation in the skin, hair, and eyes. By inhibiting tyrosinase, this compound could be used to treat hyperpigmentation disorders such as melasma, Riehl’s melanosis, and post-inflammatory hyperpigmentation. It may also have applications in cosmetic products aimed at skin lightening.
Stabilization of Nitrate Ester-Based Energetic Materials
Research has indicated that derivatives of this compound could serve as stabilizers for nitrate ester-based energetic materials . These materials are commonly used in propellants and explosives. The stabilization is crucial for safety and longevity, as it inhibits the decomposition reactions that can occur under ambient conditions.
Anti-Tubercular Agents
Compounds structurally related to N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-naphthamide have been designed and synthesized for their anti-tubercular activity . They target the Mycobacterium tuberculosis bacterium and could lead to new treatments for tuberculosis, especially in cases resistant to conventional drugs.
Neurodegenerative Disease Research
The compound’s role in melanin synthesis regulation suggests a potential link to neurodegenerative diseases like Alzheimer’s, Parkinson’s, and Huntington’s disease . Excessive melanin production has been correlated with these conditions, and thus, the compound could be used in research models to study disease pathogenesis and treatment.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClN3O2/c24-20-9-7-17(8-10-20)21-11-12-22(28)27(26-21)14-13-25-23(29)19-6-5-16-3-1-2-4-18(16)15-19/h1-12,15H,13-14H2,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEKYVPAXHXUURH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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